Cas no 2703775-21-5 (Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2703775-21-5
• MF: C₉H₁₆FNO₅S
• MW: 269.290445327759
• MDL: MFCD34550783
• CID: 5464554
• PubChem ID: 165944597
• Update Time: 2025-10-21

Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z5231255468
• tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-(fluorosulfonyl)-4-hydroxy-, 1,1-dimethylethyl ester
• Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate

• MDL： MFCD34550783
• Inchi： 1S/C9H16FNO5S/c1-9(2,3)16-8(13)11-4-6(12)7(5-11)17(10,14)15/h6-7,12H,4-5H2,1-3H3
• InChI Key： OGGVMWCKJSGCCD-UHFFFAOYSA-N
• SMILES： S(C1CN(C(=O)OC(C)(C)C)CC1O)(=O)(=O)F

Computed Properties

• Exact Mass: 269.07332195 g/mol
• Monoisotopic Mass: 269.07332195 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.3
• Molecular Weight: 269.29

Additional information on Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2703775-21-5)

Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate, a compound with the CAS number 2703775-21-5, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable tool in the synthesis of novel therapeutic agents.

The molecular structure of Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate incorporates several key functional groups that contribute to its reactivity and potential applications. The presence of a fluosulfonyle group at the 3-position and a hydroxyl group at the 4-position of the pyrrolidine ring provides a rich framework for further chemical modifications. These modifications can be tailored to enhance the biological activity and pharmacokinetic properties of the compound, making it a versatile intermediate in drug discovery.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluosulfonyle group in Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate is particularly noteworthy, as it can serve as a handle for further derivatization, enabling the creation of more complex and potent molecules.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, it may be possible to develop novel therapeutic strategies that modulate these critical pathways. The hydroxypyrrolidine core of Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate provides a scaffold that can be modified to achieve high selectivity and potency against particular kinase targets.

Recent studies have demonstrated the utility of this compound in the development of small-molecule inhibitors. For instance, researchers have explored its use in creating inhibitors targeting tyrosine kinases, which are overactive in many forms of cancer. The fluosulfonyle group has been shown to enhance binding interactions with the active site of these kinases, leading to more effective inhibition. Additionally, the hydroxyl group offers opportunities for further functionalization, allowing for the optimization of solubility and pharmacokinetic properties.

The synthesis of Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluosulfonyle group is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve efficient and scalable production of this compound.

In addition to its applications in drug discovery, Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate has potential uses in materials science and agrochemicals. Its unique structural features make it a valuable building block for designing novel materials with enhanced properties. For example, it can be used to create polymers with improved thermal stability or coatings with enhanced durability.

The growing body of research on fluorinated compounds underscores their importance in modern chemistry and biology. The ability to precisely control the structure and function of these molecules has opened up new avenues for innovation across multiple disciplines. As such, compounds like Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate will continue to play a pivotal role in advancing scientific understanding and developing new technologies.

In conclusion, Tert-butyl 3-(fluorosulfonyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2703775-21-5) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel therapeutic agents, particularly kinase inhibitors. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.